Cas no 2549007-57-8 (1-(propan-2-yl)-4-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine)

• Product Name: 1-(propan-2-yl)-4-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine
• CAS No: 2549007-57-8
• MF: C₁₁H₁₆F₃N₃S
• MW: 279.325051307678
• CID: 5340944
• Update Time: 2025-05-23

1-(propan-2-yl)-4-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(1-methylethyl)-4-[4-(trifluoromethyl)-2-thiazolyl]-
• 1-(propan-2-yl)-4-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine

• Inchi： 1S/C11H16F3N3S/c1-8(2)16-3-5-17(6-4-16)10-15-9(7-18-10)11(12,13)14/h7-8H,3-6H2,1-2H3
• InChI Key： DNGVEKBIHMYIGZ-UHFFFAOYSA-N
• SMILES： C(C1=CSC(N2CCN(C(C)C)CC2)=N1)(F)(F)F

Additional information on 1-(propan-2-yl)-4-4-(trifluoromethyl)-1,3-thiazol-2-ylpiperazine

1-(Propan-2-yl)-4-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperazine: A Comprehensive Overview

The compound with CAS No. 2549007-57-8, commonly referred to as 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely explored for their potential therapeutic applications. The presence of a trifluoromethyl group and a propan-2-yl substituent imparts unique chemical properties, making it a valuable compound for research and development.

The molecular structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is further substituted at the 4-position with a thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The thiazole ring is itself substituted at the 4-position with a trifluoromethyl group (-CF3), which contributes to the molecule's stability and bioavailability. Additionally, the 1-position of the piperazine ring is substituted with a propan-2-yl group (-CH(CH3)2), which introduces steric bulk and potentially enhances the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a modulator of ion channels, particularly in the context of neurological disorders such as epilepsy and chronic pain. The trifluoromethyl group plays a critical role in modulating the electronic properties of the molecule, thereby influencing its interaction with target proteins. Researchers have employed advanced computational techniques, including molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with various ion channel subtypes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The introduction of the trifluoromethyl group typically involves the use of electrophilic fluorination reagents or preformed trifluoromethylated intermediates. The propan-2-yl substituent is introduced via alkylation or acylation reactions, depending on the specific synthetic pathway employed. Optimization of reaction conditions has been crucial in achieving high yields and maintaining the integrity of the sensitive thiazole ring system.

The pharmacological profile of this compound has been extensively studied using in vitro and in vivo models. Preclinical data suggest that it exhibits potent activity against voltage-gated sodium channels (Nav), which are implicated in various neuropathic conditions. Moreover, its ability to modulate transient receptor potential (TRP) channels has opened new avenues for its application in pain management therapies. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its development into clinical candidates.

From an analytical standpoint, this compound has been characterized using a range of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed its molecular structure and purity, ensuring its suitability for both research and therapeutic applications. Additionally, stability studies under various environmental conditions have been conducted to assess its shelf life and compatibility with different drug delivery systems.

In conclusion, 1-(propan-2-yl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine represents a promising lead compound in drug discovery efforts targeting ion channel-mediated diseases. Its unique chemical structure, combined with favorable pharmacokinetic properties, positions it as a strong candidate for further development into clinically relevant therapeutics. Ongoing research continues to explore its potential applications across diverse therapeutic areas, underscoring its significance in contemporary medicinal chemistry.